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Compound Name: Vat Black 16

CAS No.: 1328-19-4

Cat. No.: B074306

Get Quote

Violanthrone (also known as dibenzanthrone) and its derivatives constitute a significant class of

polycyclic aromatic compounds that have long been cornerstones of the high-performance

colorant industry.[1][2] As vat dyes, they are prized for their exceptional fastness properties,

including outstanding resistance to light, washing, and chemical agents, making them

indispensable for dyeing cellulosic fibers like cotton and viscose.[2][3] The core of their utility

lies in the principle of vatting: the insoluble pigment is chemically reduced to a soluble leuco

form in an alkaline bath, allowing it to penetrate the fiber.[2][4] Subsequent oxidation, typically

by air, regenerates the insoluble pigment, trapping it within the fiber matrix and resulting in a

highly durable coloration.[2][4]

This guide, intended for researchers and chemical development professionals, provides a

detailed examination of the synthesis of the violanthrone core and the subsequent

derivatization to produce C.I. Vat Black 16 (C.I. 59855). We will explore the mechanistic

underpinnings of the key chemical transformations, present detailed experimental protocols,

and discuss the causality behind process choices, reflecting a field-proven approach to the

synthesis of these complex molecules.
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Part 1: Synthesis of the Violanthrone Core Scaffold
The industrial synthesis of violanthrone is a multi-step process that begins with the construction

of its key precursor, 7H-benz[de]anthracen-7-one, commonly known as benzanthrone.[1] The

subsequent dimerization of this precursor yields the violanthrone skeleton.

Precursor Synthesis: From Anthraquinone to
Benzanthrone
The journey to violanthrone begins with the synthesis of benzanthrone. This is typically

achieved through the reaction of anthraquinone with glycerol in an acidic medium, such as

sulfuric acid.[1] This reaction, a complex condensation and cyclization sequence, establishes

the fundamental four-ring aromatic ketone structure of benzanthrone.[1]

Dimerization of Benzanthrone: The Alkaline Fusion
Pathway
The pivotal step in creating the nonacyclic diketone structure of violanthrone is the dimerization

of benzanthrone.[1][5] The most common industrial method to achieve this is through alkaline

fusion.

Causality of Alkaline Fusion: This method involves heating benzanthrone with a strong alkali,

typically potassium hydroxide, to a molten state at high temperatures (e.g., 200-240°C).[2][6][7]

The intensely basic and anhydrous conditions of the fusion facilitate the deprotonation of

benzanthrone, generating a carbanion. This nucleophilic species then attacks a second

molecule of benzanthrone. An oxidizing agent, such as sodium chlorate, is often added portion-

wise to the melt to facilitate the subsequent oxidative coupling and intramolecular cyclization,

ultimately forming the thermodynamically stable, highly conjugated violanthrone structure.[2]

The high temperature is crucial to overcome the activation energy for C-C bond formation

between the two bulky benzanthrone units.
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Caption: Overall synthetic pathway from Benzanthrone to Vat Black 16.

Part 2: Derivatization of Violanthrone to Vat Black 16
Vat Black 16 (Direct Black SNA, Vat Grey 3B) is a key violanthrone derivative valued for its

blue-light grey to black shades on cellulosic fibers.[8][9][10] Its synthesis involves the

introduction of nitrogen-containing functional groups onto the violanthrone core.

Mechanistic Overview: Amination & Hydroxylation
The synthesis of Vat Black 16 from violanthrone (specifically, Dinaphtho[1,2,3-cd:3′,2′,1′-

lm]perylene-5,10-dione) is achieved by reacting it with hydroxylamine in a concentrated sulfuric

acid medium.[8] A Chinese patent further specifies the use of hydroxylamine sulfate and a

vanadium pentoxide catalyst.[11][12] The reaction proceeds by leveraging the property that

violanthrone dissolves in concentrated sulfuric acid. This creates a medium where the

hydroxylamine sulfate can react with the violanthrone molecule under the influence of the

catalyst.[12] This process introduces both amino and hydroxyl groups onto the violanthrone

backbone, yielding the final dye with the molecular formula C34H18N2O2.[12][13]

Detailed Experimental Protocol
The following protocol is a representative synthesis adapted from publicly available patent

literature, designed to be self-validating through careful control of reaction parameters.[11][12]

Materials & Equipment:

Four-necked flask equipped with a mechanical stirrer, thermometer, and addition funnel.

Violanthrone powder (50 g)

98% Sulfuric acid (170 ml)

Water (10-15 ml)

Hydroxylamine sulfate (25 g)

Vanadium pentoxide (V₂O₅) catalyst (0.2 g)
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Methodology:

Acidic Medium Preparation: To the four-necked flask, carefully add 10 ml of water, followed

by the slow addition of 170 ml of 98% sulfuric acid while stirring. Allow the mixture to stir for

15 minutes. Causality: This creates the concentrated sulfuric acid medium required to

dissolve the violanthrone.

Violanthrone Dissolution: Cool the acid mixture to below 80°C. Slowly and portion-wise, add

50 g of violanthrone powder. The temperature must be carefully maintained below 80°C

during the addition to prevent unwanted side reactions. Causality: Controlled addition

ensures complete dissolution without thermal degradation.

Thermal Conditioning: Once the addition is complete, heat the mixture to 100-110°C and

maintain this temperature for 30-60 minutes. Causality: This step ensures the violanthrone is

fully dissolved and the reaction mixture is thermally equilibrated before the introduction of the

reactant.

Catalyst and Reactant Addition: Cool the mixture back down to below 80°C. Add 0.2 g of

vanadium pentoxide catalyst. Subsequently, add 25 g of hydroxylamine sulfate in small

portions, ensuring the temperature does not exceed 80°C. Stir for an additional 15 minutes

after the addition is complete. Causality: Vanadium pentoxide catalyzes the

amination/hydroxylation. Portion-wise addition of hydroxylamine sulfate controls the

exothermic reaction.

Reaction Drive: Slowly heat the reaction mass to 130-135°C and maintain this temperature

for 1 hour to drive the reaction to completion.

Quenching and Precipitation: Cool the reaction mass to approximately 60°C. Quench the

reaction by carefully adding it to a large volume of water. This will cause the crude Vat Black
16 product to precipitate out of the solution. Causality: The dye is insoluble in water;

quenching neutralizes the sulfuric acid and precipitates the product.

Isolation: Collect the precipitated solid by filtration.

Part 3: Purification and Characterization
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The crude product from the synthesis is invariably contaminated with residual acids, unreacted

starting materials, and side products. Purification is essential to achieve the desired color purity

and performance characteristics.

Purification via Vatting
A standard and highly effective method for purifying vat dyes is the "vatting" process.[2] This

technique exploits the fundamental chemistry of the dye class.

Purification Workflow:

Initial Washing: The crude filter cake is first washed thoroughly with hot water until the filtrate

is neutral. This removes the majority of residual sulfuric acid and water-soluble impurities.[2]

Reduction (Vatting): The washed crude dye is suspended in an alkaline solution (e.g.,

sodium hydroxide) and treated with a reducing agent, typically sodium dithionite

(hydrosulfite).[2] This converts the insoluble pigment into its water-soluble sodium salt (leuco

form).

Filtration of Insolubles: The resulting solution is filtered to remove any insoluble impurities

that were present in the crude product.

Re-oxidation: The filtrate, containing the soluble leuco dye, is then subjected to oxidation.

This is often achieved by bubbling air through the solution. The oxidation process

regenerates the insoluble, purified pigment, which precipitates from the solution.[2]

Final Isolation and Drying: The purified pigment is collected by filtration, washed with water

to remove any remaining salts, and dried to yield a fine powder.[11]
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Caption: General workflow for the purification of Vat Black 16 by vatting.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b074306/docs?utm_src=pdf-body-img#introduction-the-enduring-legacy-of-violanthrone-vat-dyes
https://www.benchchem.com/product/b074306/docs?utm_src=pdf-body#introduction-the-enduring-legacy-of-violanthrone-vat-dyes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characterization Data
Proper characterization is essential to confirm the identity and purity of the synthesized

materials.

Property Violanthrone C.I. Vat Black 16 Reference(s)

C.I. Name C.I. Vat Blue 20 C.I. Vat Black 16 [2]

C.I. Number 59800 59855 [9]

CAS Number 116-71-2 1328-19-4 [5][13]

Molecular Formula C₃₄H₁₆O₂ C₃₄H₁₈N₂O₂ [5][13]

Molar Mass 456.49 g/mol 486.52 g/mol [5][13]

Appearance Dark blue solid
Black powder with

metallic luster
[5][9]

Solubility Insoluble in water.

Insoluble in water and

xylene; slightly soluble

in pyridine.

[5][9][13]

Behavior in Conc.

H₂SO₄
-

Dark purple /

Yellowish green
[8][14]

Conclusion and Future Outlook
The synthesis of violanthrone and its derivatives like Vat Black 16 is a mature technology

rooted in classic aromatic chemistry. The pathway via benzanthrone dimerization and

subsequent functionalization remains the industrial standard. Understanding the causality

behind each step—from the high-temperature, anhydrous conditions of the alkaline fusion to

the controlled catalysis in the final derivatization—is paramount for process optimization and

troubleshooting.

Future research in this area may focus on developing more environmentally benign synthetic

routes, potentially avoiding harsh reagents like concentrated sulfuric acid or high-boiling point

solvents.[3] Furthermore, the exploration of novel violanthrone derivatives continues, with

recent studies investigating their potential as n-type semiconductors and near-infrared (NIR)
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fluorescent dyes, opening new avenues for these classic structures beyond the realm of textile

colorants.[15][16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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